N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide

• IUPAC Name: N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide
• InChI: InChI=1S/C19H13ClINO2/c20-13-10-11-18(24-14-6-2-1-3-7-14)17(12-13)22-19(23)15-8-4-5-9-16(15)21/h1-12H,(H,22,23)
• InChI Key: OFBQOYCMJLLLAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CC=C3I
• Molecular Formula: C19H13ClINO2
• Molecular Weight: 449.7 g/mol

Description

N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide is an organic compound with a complex structure that includes both chloro and iodo substituents on a benzamide framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide typically involves multi-step organic reactions. One common method starts with the iodination of 2-aminobenzamide, followed by the introduction of the 5-chloro-2-phenoxyphenyl group through a nucleophilic substitution reaction. The reaction conditions often require the use of solvents like dimethylformamide (DMF) and catalysts such as palladium on carbon (Pd/C) to facilitate the coupling reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are carefully controlled to ensure high yield and purity. The use of automated systems for monitoring temperature, pressure, and reaction time is crucial to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the iodo position, using reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: NaN3 in DMF or KCN in aqueous ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction could produce amines or alcohols. Substitution reactions typically result in the replacement of the iodo group with the nucleophile.

Scientific Research Applications

N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by modulating signal transduction pathways. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-phenoxyphenyl)-2-(4-oxo-3(4H)-quinazolinyl)acetamide
• N-(5-chloro-2-phenoxyphenyl)-2-thiophenesulfonamide
• N-(5-chloro-2-phenoxyphenyl)acetamide

Uniqueness

N-(5-chloro-2-phenoxyphenyl)-2-iodobenzamide is unique due to the presence of both chloro and iodo substituents, which confer distinct reactivity and potential for diverse chemical transformations. This makes it a valuable compound for various synthetic and research applications.